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Compound of Interest

Compound Name: 1,3-Diacetoxybenzene

Cat. No.: B086602 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 1,3-Diacetoxybenzene

Introduction
1,3-Diacetoxybenzene, also known as resorcinol diacetate or m-phenylene diacetate, is an

aromatic ester with the chemical formula C₁₀H₁₀O₄.[1][2] It is a derivative of resorcinol (1,3-

dihydroxybenzene) where both hydroxyl groups have been acetylated. This compound serves

as a valuable intermediate in organic synthesis and is utilized in the development of various

pharmaceuticals and specialty chemicals.[3] Its physicochemical properties are crucial for its

handling, application, and the design of synthetic routes. This guide provides a comprehensive

overview of these properties, detailed experimental protocols for their determination, and

logical workflows relevant to its characterization and chemical relationships.

Physicochemical Data
The quantitative physicochemical properties of 1,3-diacetoxybenzene are summarized in the

table below for easy reference and comparison.
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Property Value References

IUPAC Name (3-acetyloxyphenyl) acetate [2][4]

Synonyms
Resorcinol diacetate, m-

Phenylene diacetate
[2][5][6][7]

CAS Number 108-58-7 [1][4][5][6]

Molecular Formula C₁₀H₁₀O₄ [1][2][4][6]

Molecular Weight 194.18 g/mol [1][2]

Appearance
Colorless to light yellow, clear

liquid
[5][6][8]

Melting Point 142 - 146 °C [1][9]

Boiling Point
278 °C at 760 mmHg146 °C at

12 mmHg
[1][5][6][8]

Density 1.178 - 1.179 g/mL at 25 °C [4][9][10]

Refractive Index (n 20/D) 1.503 [6][8][9][10]

Water Solubility Undergoes hydrolysis [1][6][8][9]

Flash Point >110 °C (>230 °F) [4][6][9]

Vapor Pressure 1.83 Pa at 25 °C [6][8]

LogP 0.89 - 1.87 [1][6][9]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of 1,3-
diacetoxybenzene are outlined below. These protocols are standard procedures for the

characterization of organic compounds.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.[11] For a pure crystalline solid,

melting occurs over a narrow range of 0.5-1.0°C.
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Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,

thermometer, mortar and pestle.[11][12]

Procedure:

Ensure the 1,3-diacetoxybenzene sample is dry and finely powdered. If necessary, crush

a small amount in a mortar and pestle.[12]

Seal one end of a capillary tube by heating it briefly in a flame.[13][14]

Pack the powdered sample into the open end of the capillary tube to a height of 1-2 mm

by tapping the sealed end on a hard surface.[12][15]

Place the capillary tube into the heating block of the melting point apparatus, adjacent to

the thermometer bulb.

Heat the apparatus rapidly to a temperature approximately 15-20°C below the expected

melting point.

Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.[15]

Record the temperature (T1) at which the first drop of liquid appears.[12]

Record the temperature (T2) at which the entire solid mass turns into a clear liquid.[12]

The melting point is reported as the range T1-T2.[12]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[16]

Apparatus: Thiele tube or aluminum block, small test tube (fusion tube), capillary tube

(sealed at one end), thermometer, heating source (e.g., hot plate or Bunsen burner).[14][16]

[17]

Procedure:
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Add a few milliliters of 1,3-diacetoxybenzene to a small test tube.

Place a capillary tube, with its sealed end facing upwards, into the test tube containing the

liquid.[14][16]

Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with

the bottom of the test tube.

Immerse the assembly in a Thiele tube filled with heating oil or place it in an aluminum

heating block.[16]

Heat the apparatus slowly and uniformly.[16]

As the temperature rises, air trapped in the capillary tube will escape as a slow stream of

bubbles.

When the temperature reaches the boiling point, a rapid and continuous stream of bubbles

will emerge from the open end of the capillary tube.[16]

Note this temperature, stop heating, and allow the apparatus to cool.

The temperature at which the liquid begins to enter the capillary tube is the boiling point of

the liquid.[18]

Density Determination
Density is the mass of a substance per unit volume and is typically measured in g/mL for

liquids.[19][20]

Apparatus: Pycnometer or a volumetric flask (e.g., 10 mL), analytical balance.

Procedure:

Carefully clean and dry a pycnometer or small volumetric flask and weigh it accurately on

an analytical balance (m1).[19]

Fill the pycnometer with distilled water to the calibration mark, ensuring there are no air

bubbles. Weigh it again (m2).
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Empty and thoroughly dry the pycnometer.

Fill the dry pycnometer with 1,3-diacetoxybenzene to the calibration mark and weigh it

(m3).[19]

Measure the temperature of the laboratory.

Calculate the density using the following formula: Density = [(m3 - m1) / (m2 - m1)] *

Density of water at the measured temperature.

Solubility Determination (Qualitative)
This protocol determines the solubility of a substance in various solvents, which provides

insights into its polarity and functional groups.[21][22] Since 1,3-diacetoxybenzene hydrolyzes

in water, tests should be conducted in organic solvents.

Apparatus: Small test tubes, spatula, vortex mixer (optional).

Procedure:

Place approximately 10-20 mg of the solid or 2-3 drops of the liquid sample into a small

test tube.[23]

Add approximately 1 mL of the chosen solvent (e.g., hexane, diethyl ether, ethanol) in

small portions.[24]

Vigorously shake or stir the mixture for 60 seconds.[21]

Observe the mixture. If the substance completely disappears, it is classified as "soluble." If

it remains as a separate phase or undissolved solid, it is "insoluble." If some but not all

dissolves, it is "partially soluble."[21]

Repeat the procedure with a range of solvents from nonpolar to polar to establish a

solubility profile.
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The following diagrams illustrate key logical and experimental workflows related to 1,3-
diacetoxybenzene.

Synthesis and Hydrolysis of 1,3-Diacetoxybenzene

Synthesis (Acetylation)

Hydrolysis

Resorcinol
(1,3-Dihydroxybenzene)

1,3-Diacetoxybenzene

Esterification

Deprotection

Acetic AcidByproduct

Acetic Anhydride
(or Acetyl Chloride)

Water
(Acid/Base Catalyst)

Click to download full resolution via product page

Caption: Chemical relationship between resorcinol and 1,3-diacetoxybenzene.
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General Workflow for Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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